Cas no 102340-68-1 (Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester)

• Product Name: Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
• CAS No: 102340-68-1
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 1134056
• PubChem ID: 10751029
• Update Time: 2025-04-20

Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
• 102340-68-1
• Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester (9CI)

• Inchi： 1S/C10H12O3S/c1-8-3-5-9(6-4-8)14(12)7-10(11)13-2/h3-6H,7H2,1-2H3/t14-/m1/s1
• InChI Key： OYRGZVMTNKAJPR-CQSZACIVSA-N
• SMILES： [S@@](CC(=O)OC)(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 43.37